Cas no 1022904-19-3 (Platensimide A; 1-Parent acid, Me ester)

• Product Name: Platensimide A; 1-Parent acid, Me ester
• CAS No: 1022904-19-3
• MF: C₁₈H₂₄O₄
• MW: 304.380765914917
• CID: 6775889
• PubChem ID: 24873932
• Update Time: 2024-03-06

Platensimide A; 1-Parent acid, Me ester Chemical and Physical Properties

Names and Identifiers

• DTXSID001105732
• Q27136750
• Methyl (1S,3S,4S,5aS,9S,9aR)-1,4,5,8,9,9a-hexahydro-3,9-dimethyl-8-oxo-3H-1,4:3,5a-dimethano-2-benzoxepin-9-propanoate
• methyl 3-[(1S,5S,6R,7S,9S,10S)-5,9-dimethyl-4-oxo-8-oxatetracyclo[7.2.1.17,10.01,6]tridec-2-en-5-yl]propanoate
• CHEBI:68257
• Platensic Acid Methyl Ester
• 1022904-19-3
• methyl platensinoate
• methyl 3-[(1S,4aS,6S,7S,9S,9aR)-1,6-dimethyl-2-oxo-1,2,5,6,7,8,9,9a-octahydro-6,9-epoxy-4a,7-methanobenzo[7]annulen-1-yl]propanoate
• Platensimide A; 1-Parent acid, Me ester

• Inchi： 1S/C18H24O4/c1-16(6-5-14(20)21-3)13(19)4-7-18-9-11-8-12(15(16)18)22-17(11,2)10-18/h4,7,11-12,15H,5-6,8-10H2,1-3H3
• InChI Key： NUIVTFDVMXNHQW-UHFFFAOYSA-N
• SMILES： COC(CCC1(C(=O)C=CC23C1C1OC(C(C2)C1)(C)C3)C)=O

Computed Properties

• Exact Mass: 304.16745924g/mol
• Monoisotopic Mass: 304.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes